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Compound of Interest

Compound Name: NO2-SPP-sulfo

CAS No.: 663598-66-1

Cat. No.: B3182424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to NO2-SPP-sulfo
NO2-SPP-sulfo is a heterobifunctional crosslinker predominantly utilized in the field of

bioconjugation, particularly for the development of Antibody-Drug Conjugates (ADCs). The term

"click chemistry" in the context of this reagent refers to the highly efficient and specific reaction

of its N-hydroxysuccinimide (NHS) ester group with primary amines, rather than the classical

copper-catalyzed azide-alkyne cycloaddition.

The key features of NO2-SPP-sulfo are:

Amine-Reactive Group: It possesses a sulfo-N-hydroxysuccinimide (sulfo-NHS) ester which

readily reacts with primary amines, such as the side chains of lysine residues on proteins, to

form stable amide bonds.[1][2][3] The integrated sulfonic acid group enhances the water

solubility of the reagent, facilitating conjugation reactions in aqueous buffers.[2]

Cleavable Linker: The molecule contains a disulfide bond (S-S) that can be cleaved under

reducing conditions.[4][5] This feature is particularly valuable in drug delivery systems like
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ADCs, as the disulfide bond is relatively stable in the bloodstream but can be cleaved inside

cells where the concentration of reducing agents like glutathione (GSH) is significantly

higher.[6][7][8]

Nitroaromatic Group: The presence of a nitroaromatic moiety can be useful for analytical

purposes or to modulate the properties of the conjugate.

These characteristics make NO2-SPP-sulfo a valuable tool for attaching payloads, such as

cytotoxic drugs, to antibodies or other biomolecules in a controlled and reversible manner.

Core Reaction and Mechanism
The primary application of NO2-SPP-sulfo involves a two-step process in the context of

creating a bioconjugate that can release its payload. First, the sulfo-NHS ester reacts with a

primary amine on a biomolecule. Subsequently, the disulfide bond within the linker can be

cleaved.

Diagram: Reaction of NO2-SPP-sulfo with a Primary
Amine
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Caption: Amine-reactive conjugation via Sulfo-NHS ester.

Diagram: Cleavage of the Disulfide Linker
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Caption: Reductive cleavage of the disulfide bond.

Experimental Protocols
Protocol 1: Conjugation of NO2-SPP-sulfo to a Protein
(e.g., Antibody)
This protocol provides a general guideline for labeling a protein with NO2-SPP-sulfo.

Optimization may be required for specific applications.

Materials:

Protein (e.g., antibody) in an amine-free buffer (e.g., PBS, HEPES, Borate) at a

concentration of 1-10 mg/mL.[9]

NO2-SPP-sulfo

Anhydrous, amine-free dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[9][10]

Reaction Buffer: 0.1 M phosphate buffer with 0.15 M NaCl, pH 7.2-8.5.[2][9]

Quenching Buffer: 1 M Tris-HCl, pH 8.0.

Desalting columns for purification.

Procedure:

Protein Preparation: If the protein solution contains amine-containing buffers (like Tris or

glycine) or stabilizers, perform a buffer exchange into the Reaction Buffer.[9][11]

NO2-SPP-sulfo Solution Preparation: Immediately before use, allow the vial of NO2-SPP-
sulfo to equilibrate to room temperature to prevent moisture condensation. Prepare a stock

solution of NO2-SPP-sulfo in anhydrous DMSO or DMF (e.g., 10 mM).[10][11]

Conjugation Reaction: a. Add a calculated molar excess of the NO2-SPP-sulfo stock

solution to the protein solution. A starting point is a 10- to 20-fold molar excess of the reagent
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over the protein.[9] b. Incubate the reaction mixture at room temperature for 30-60 minutes

or at 4°C for 2-4 hours with gentle stirring.[2][9]

Quenching (Optional): To stop the reaction, add the Quenching Buffer to a final concentration

of 50-100 mM to react with any excess NO2-SPP-sulfo. Incubate for 15-30 minutes at room

temperature.[11]

Purification: Remove excess, unreacted reagent and byproducts by size-exclusion

chromatography or using a desalting column.

Protocol 2: Reductive Cleavage of the Disulfide Bond
This protocol describes the cleavage of the disulfide bond in the bioconjugate, for example, to

release a conjugated payload for analysis.

Materials:

NO2-SPP-sulfo conjugated biomolecule.

Reducing agent stock solution: e.g., 1 M Dithiothreitol (DTT) or 100 mM Tris(2-

carboxyethyl)phosphine (TCEP).

Reaction Buffer: PBS, pH 7.4.

Procedure:

Reaction Setup: Dilute the bioconjugate to a suitable concentration in the Reaction Buffer.

Addition of Reducing Agent: Add the reducing agent to the bioconjugate solution to a final

concentration of 10-20 mM.

Incubation: Incubate the reaction mixture at 37°C for 1-2 hours.

Analysis: The cleavage can be analyzed by methods such as SDS-PAGE (which will show a

shift in molecular weight), HPLC, or mass spectrometry to detect the released payload and

the modified biomolecule.

Quantitative Data
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The efficiency of the conjugation and cleavage reactions depends on several parameters. The

following tables summarize key quantitative data for optimizing these reactions.

Table 1: Parameters for NHS Ester-Amine Conjugation
Parameter

Recommended
Range/Value

Notes Citations

pH
7.2 - 8.5 (Optimal: 8.3-

8.5)

Balances the

nucleophilicity of the

amine with the rate of

NHS ester hydrolysis.

[2][9][10]

Temperature

4°C to Room

Temperature (20-

25°C)

Lower temperatures

reduce the rate of

hydrolysis but may

require longer reaction

times.

[2][9]

Reaction Time

30 minutes - 4 hours

(at RT) or Overnight

(at 4°C)

Dependent on

temperature, pH, and

reactant

concentrations.

[9][10]

Protein Concentration 1 - 10 mg/mL

Higher concentrations

can improve labeling

efficiency.

[9]

Molar Excess of NHS

Ester
8 to 20-fold

This is an empirical

value and may require

optimization for the

specific protein and

desired degree of

labeling.

[9][10]

Table 2: Conditions for Disulfide Bond Cleavage

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.thermofisher.com/jp/ja/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/amine-reactive-crosslinker-chemistry.html
https://www.benchchem.com/pdf/introduction_to_NHS_ester_amine_coupling_chemistry.pdf
https://www.interchim.fr/ft/I/IO0510.pdf
https://www.thermofisher.com/jp/ja/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/amine-reactive-crosslinker-chemistry.html
https://www.benchchem.com/pdf/introduction_to_NHS_ester_amine_coupling_chemistry.pdf
https://www.benchchem.com/pdf/introduction_to_NHS_ester_amine_coupling_chemistry.pdf
https://www.interchim.fr/ft/I/IO0510.pdf
https://www.benchchem.com/pdf/introduction_to_NHS_ester_amine_coupling_chemistry.pdf
https://www.benchchem.com/pdf/introduction_to_NHS_ester_amine_coupling_chemistry.pdf
https://www.interchim.fr/ft/I/IO0510.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reducing
Agent

Typical
Concentration

Incubation
Conditions

Notes Citations

Glutathione

(GSH)
1 - 10 mM 37°C, 1-4 hours

Mimics

intracellular

reducing

environment.

[8][12][13]

Dithiothreitol

(DTT)
10 - 50 mM

Room

Temperature to

37°C, 30-60 min

A strong

reducing agent

for complete

cleavage.

Tris(2-

carboxyethyl)pho

sphine (TCEP)

10 - 50 mM

Room

Temperature, 30-

60 min

Odorless and

more stable than

DTT.

[12]

Visualizations
Diagram: Experimental Workflow for Antibody-Drug
Conjugate (ADC) Synthesis
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Caption: Workflow for creating an ADC with NO2-SPP-sulfo.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.researchgate.net/figure/Cleavage-of-disulfide-bond-in-D20HssCh-conjugate-in-presence-of-glutathione-GSH-A_fig2_283555784
https://www.researchgate.net/figure/Cleavage-of-the-disulfide-bond-with-TCEP-or-glutathione-in-vitro-A-Release-of_fig1_287965424
https://www.researchgate.net/publication/333072969_Catalytic_Cleavage_of_Disulfide_Bonds_in_Small_Molecules_and_Linkers_of_Antibody-Drug_Conjugates
https://www.researchgate.net/figure/Cleavage-of-the-disulfide-bond-with-TCEP-or-glutathione-in-vitro-A-Release-of_fig1_287965424
https://www.benchchem.com/product/b3182424/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-no2-spp-sulfo-in-bioconjugation
https://www.benchchem.com/product/b3182424/docs?utm_src=pdf-body#application-notes-and-protocols-for-no2-spp-sulfo-in-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram: Signaling Pathway of an ADC with a Cleavable
Linker
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Caption: Mechanism of action for an ADC with a cleavable linker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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